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Compound of Interest

Compound Name: 4-Bromo-2-chloro-6-iodoaniline

Cat. No.: B12088954 Get Quote

For laboratory personnel, including researchers, scientists, and professionals in drug

development, the safe handling and disposal of specialized chemical compounds like 4-
Bromo-2-chloro-6-iodoaniline are paramount for ensuring personal safety and environmental

protection. Adherence to established protocols is crucial for mitigating risks and maintaining

regulatory compliance. This guide provides detailed, step-by-step procedures for the proper

disposal of 4-Bromo-2-chloro-6-iodoaniline, drawing from safety data for the compound and

structurally similar chemicals.

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to handle 4-Bromo-2-chloro-6-
iodoaniline with the appropriate personal protective equipment (PPE). Based on available

safety data, the following PPE is mandatory:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene.

Skin and Body Protection: A lab coat or a chemical-resistant apron is required. Ensure that

full-length pants and closed-toe shoes are worn.

Respiratory Protection: All work should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to prevent the inhalation of any dust or vapors.[1][2]
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In the event of exposure, the following first-aid measures should be taken:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids occasionally. Seek medical attention.

[1][2]

Skin Contact: Remove any contaminated clothing and wash the affected area with soap and

plenty of water for at least 15 minutes. If irritation persists, seek medical attention.[1][2]

Inhalation: Move the individual to an area with fresh air. If breathing is difficult, provide

oxygen. Seek immediate medical attention.[1][2]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1][2]

II. Quantitative Hazard and Physical Data
The following table summarizes key quantitative data for 4-Bromo-2-chloro-6-iodoaniline,

providing a quick reference for its physical and hazardous properties.

Property Value Source

Molecular Formula C₆H₄BrClIN PubChem[3]

Molecular Weight 332.36 g/mol PubChem[3]

Melting Point 69 - 72 °C Fisher Scientific[2]

GHS Hazard Statements H301, H315, H318 PubChem[3]

III. Step-by-Step Disposal Protocol
The proper disposal of 4-Bromo-2-chloro-6-iodoaniline should be carried out in a manner

that is safe for personnel and the environment. The following steps provide a clear protocol for

its disposal.

1. Waste Identification and Segregation:
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Clearly label all waste containing 4-Bromo-2-chloro-6-iodoaniline as "Halogenated Organic

Waste."

Include the full chemical name and any relevant hazard symbols on the label.

Segregate solid and liquid waste into separate, designated containers.

2. Solid Waste Disposal:

Place any solid 4-Bromo-2-chloro-6-iodoaniline waste into a designated "Halogenated

Organic Solid Waste" container.

Any materials contaminated with the compound, such as weighing paper, gloves, or other

disposable lab equipment, should also be disposed of in this container.[1]

3. Liquid Waste Disposal:

Collect all liquid waste containing 4-Bromo-2-chloro-6-iodoaniline in a designated

"Halogenated Liquid Waste" container.

Ensure that the container is properly sealed and stored in a well-ventilated area, away from

incompatible materials.

4. Final Disposal:

The collected waste should be disposed of through a licensed chemical destruction plant or

by controlled incineration with flue gas scrubbing.[4]

Do not discharge any waste containing this compound into sewer systems or contaminate

water, foodstuffs, feed, or seed by storage or disposal.[4]

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 4-Bromo-2-chloro-6-iodoaniline.
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Start: Handling
4-Bromo-2-chloro-6-iodoaniline

Wear Appropriate PPE:
- Goggles/Face Shield

- Chemical-Resistant Gloves
- Lab Coat/Apron

- Work in Fume Hood

Waste Generated

Is the waste solid?

Place in 'Halogenated Organic
Solid Waste' container

Yes

Place in 'Halogenated Organic
Liquid Waste' container

No

Include contaminated materials
(e.g., gloves, weighing paper)

Seal and store waste containers
in a well-ventilated area

Arrange for disposal by a
licensed chemical waste facility

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal workflow for 4-Bromo-2-chloro-6-iodoaniline.
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By adhering to these detailed procedures, laboratory personnel can ensure the safe and

compliant disposal of 4-Bromo-2-chloro-6-iodoaniline, thereby protecting themselves, their

colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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